Cas no 68747-26-2 (2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid)

2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid structure
68747-26-2 structure
Product name:2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
CAS No:68747-26-2
MF:C11H8O5
MW:220.178223609924
CID:5697541
PubChem ID:12464735

2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
    • 2H-1-Benzopyran-4-acetic acid, 6-hydroxy-2-oxo-
    • 68747-26-2
    • SCHEMBL23125054
    • AKOS022653537
    • EN300-88969
    • 2-(6-hydroxy-2-oxochromen-4-yl)acetic acid
    • Z905065810
    • 2-(6-hydroxy-2-oxo-2H-chromen-4-yl)aceticacid
    • CS-0263690
    • 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
    • Inchi: 1S/C11H8O5/c12-7-1-2-9-8(5-7)6(3-10(13)14)4-11(15)16-9/h1-2,4-5,12H,3H2,(H,13,14)
    • InChI Key: BFHNQOMHFVJCPF-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC=C(O)C=C2C(CC(O)=O)=C1

Computed Properties

  • Exact Mass: 220.03717335g/mol
  • Monoisotopic Mass: 220.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų
  • XLogP3: 0.6

2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-88969-10g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
10g
$2024.0 2023-09-01
TRC
H956000-25mg
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic Acid
68747-26-2
25mg
$ 70.00 2022-06-04
Enamine
EN300-88969-0.1g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
0.1g
$132.0 2023-09-01
Enamine
EN300-88969-1.0g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
1.0g
$470.0 2023-02-11
Enamine
EN300-88969-10.0g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
10.0g
$2024.0 2023-02-11
Enamine
EN300-88969-5.0g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
5.0g
$1364.0 2023-02-11
Enamine
EN300-88969-1g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
1g
$470.0 2023-09-01
Enamine
EN300-88969-5g
2-(6-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid
68747-26-2 95%
5g
$1364.0 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1334360-100mg
2-(6-Hydroxy-2-oxo-2h-chromen-4-yl)acetic acid
68747-26-2 95%
100mg
¥3326.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1334360-250mg
2-(6-Hydroxy-2-oxo-2h-chromen-4-yl)acetic acid
68747-26-2 95%
250mg
¥5076.00 2024-05-03

Additional information on 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid

Comprehensive Overview of 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid (CAS No. 68747-26-2)

2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid, with the CAS number 68747-26-2, is a biologically active coumarin derivative that has garnered significant attention in pharmaceutical and cosmetic research. This compound belongs to the hydroxycoumarin family, known for its diverse applications in antioxidant, anti-inflammatory, and UV-protective formulations. Its unique structure, featuring a chromen-4-yl core and a carboxylic acid side chain, makes it a versatile intermediate in organic synthesis and drug development.

In recent years, the demand for natural-derived active ingredients has surged, driven by consumer preferences for clean-label and sustainable products. 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid aligns with this trend, as it can be sourced from plant extracts or synthesized via green chemistry methods. Researchers are particularly interested in its potential to modulate oxidative stress pathways, a hot topic in anti-aging and skincare research. Studies suggest its ability to scavenge free radicals may rival that of well-known antioxidants like vitamin C or resveratrol.

The compound’s photostability and solubility profile have also made it a candidate for cosmeceutical applications. Formulators frequently search for stable UV absorbers that don’t degrade under sunlight, and 68747-26-2 shows promise in this regard. Its acetic acid moiety allows for easy derivatization, enabling the creation of esters or salts to enhance bioavailability or skin penetration—a key consideration in transdermal delivery systems.

From a synthetic chemistry perspective, 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid serves as a building block for more complex molecules. Its 6-hydroxy and 2-oxo groups offer multiple sites for functionalization, making it valuable in designing targeted therapeutics. Recent patents highlight its use in developing enzyme inhibitors, particularly for conditions linked to chronic inflammation, a focus area in precision medicine.

Environmental and regulatory factors further elevate the relevance of this compound. With increasing restrictions on synthetic additives, industries seek alternatives like 68747-26-2 that combine efficacy with low toxicity. Analytical methods such as HPLC and LC-MS are commonly employed to quantify its purity, addressing the growing emphasis on quality control in ingredient sourcing.

In conclusion, 2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)acetic acid (CAS 68747-26-2) represents a multifaceted compound bridging pharmacology, cosmetic science, and green chemistry. Its alignment with trends like sustainable sourcing, multifunctional actives, and personalized healthcare ensures its continued relevance in research and industrial applications.

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